ethyl 1-{[5-(hydroxymethyl)-2-furyl]methyl}-3-(2-phenoxyethyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[[5-(hydroxymethyl)furan-2-yl]methyl]-3-(2-phenoxyethyl)piperidine-3-carboxylate
• InChI: InChI=1S/C22H29NO5/c1-2-26-21(25)22(12-14-27-18-7-4-3-5-8-18)11-6-13-23(17-22)15-19-9-10-20(16-24)28-19/h3-5,7-10,24H,2,6,11-17H2,1H3
• InChI Key: ZQVGJFOVMALIPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2=CC=C(O2)CO)CCOC3=CC=CC=C3
• Molecular Formula: C22H29NO5
• Molecular Weight: 387.5 g/mol

Description

The compound is a complex organic molecule that contains a piperidine ring, a furan ring, and a phenoxyethyl group. Piperidine is a common motif in many pharmaceuticals and natural products, and furan is a heterocyclic organic compound that is often used as a building block in organic synthesis. The phenoxyethyl group suggests the presence of a phenol derivative, which is also common in many bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The piperidine ring is a six-membered ring with one nitrogen atom, the furan ring is a five-membered ring with an oxygen atom and two double bonds, and the phenoxyethyl group contains a phenol ring attached to an ethyl group.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the furan ring, the piperidine ring, and the phenoxyethyl group. The furan ring, due to its aromaticity and the presence of an oxygen atom, might undergo reactions such as electrophilic aromatic substitution. The piperidine ring, being a secondary amine, could participate in reactions such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions of the functional groups and the presence of any chiral centers. Factors such as solubility, melting point, and boiling point would be influenced by these structural details.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential applications of this compound.